1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride
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Overview
Description
Tris[2-(dimethylamino)ethyl]amine is a laboratory chemical used in the synthesis of substances . It has a molecular weight of 230.39 g/mol .
Molecular Structure Analysis
The molecular structure of a similar compound, N,N-Dimethylethylenediamine, has been reported. It has a linear formula of (CH3)2NCH2CH2NH2 .
Physical And Chemical Properties Analysis
Tris[2-(dimethylamino)ethyl]amine is a liquid at room temperature with a density of 0.807 g/mL at 20 °C . It has a refractive index of 1.426 .
Mechanism of Action
While the mechanism of action for the specific compound you asked about is not available, a related compound, SN 28049 (N-[2-(dimethylamino)ethyl]-2,6-dimethyl-1-oxo-1,2-dihydrobenzo[b]-1,6-naphthyridine-4-carboxamide), has been studied. It’s a DNA binding drug with curative activity against the Colon 38 transplantable murine carcinoma on human tumour cells .
Safety and Hazards
Future Directions
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride involves the reaction of 4-methyl-1H-pyrazole-3-carboxylic acid with N,N-dimethyl-1,2-ethanediamine followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "4-methyl-1H-pyrazole-3-carboxylic acid", "N,N-dimethyl-1,2-ethanediamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-methyl-1H-pyrazole-3-carboxylic acid is reacted with N,N-dimethyl-1,2-ethanediamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the imine intermediate.", "Step 2: The imine intermediate is then reduced with sodium borohydride in a suitable solvent such as methanol or ethanol to form the amine intermediate.", "Step 3: The amine intermediate is then reacted with hydrochloric acid to form the dihydrochloride salt of 1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine." ] } | |
CAS RN |
2247102-94-7 |
Product Name |
1-[2-(dimethylamino)ethyl]-5-methyl-1H-pyrazol-4-amine dihydrochloride |
Molecular Formula |
C8H18Cl2N4 |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
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